Cas no 1807098-64-1 (3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide
• CAS No: 1807098-64-1
• MF: C₇H₄F₂IN₃O₃
• MW: 343.026240348816
• CID: 4893033
• Update Time: 2025-10-13

3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide

• Inchi： 1S/C7H4F2IN3O3/c8-5(9)4-3(7(11)14)2(13(15)16)1-12-6(4)10/h1,5H,(H2,11,14)
• InChI Key： KCVGWKJOMVEECG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(N)=O)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Additional information on 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide (CAS No. 1807098-64-1)

3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide (CAS No. 1807098-64-1) is a highly specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, owing to its versatile reactivity and structural features.

The nitropyridine core of this compound is a critical scaffold in medicinal chemistry, often exploited for its electron-withdrawing properties and ability to modulate pharmacokinetic profiles. The presence of the difluoromethyl group enhances metabolic stability, a feature highly sought after in the development of small-molecule therapeutics. Meanwhile, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, making it a valuable intermediate in palladium-catalyzed transformations.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide has surged, driven by their prominence in precision medicine and sustainable agriculture. Fluorine incorporation is a key strategy to improve drug bioavailability and target selectivity, aligning with the growing focus on personalized therapies. Additionally, the agrochemical industry leverages such compounds to develop next-generation pesticides with reduced environmental impact.

From a synthetic perspective, this compound’s carboxamide moiety provides a handle for further derivatization, enabling the creation of diverse heterocyclic frameworks. Its compatibility with modern flow chemistry techniques and microwave-assisted synthesis has also been explored, reflecting the broader trend toward green chemistry and process optimization. These advancements address the increasing need for cost-effective and scalable production methods in industrial settings.

Analytical characterization of CAS No. 1807098-64-1 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, which are critical for reproducible research outcomes. The compound’s stability under various conditions has also been investigated, with studies highlighting its suitability for long-term storage and handling in laboratory environments.

As the scientific community continues to explore nitropyridine-based compounds, 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide stands out for its multifaceted utility. Its relevance to cancer research, antimicrobial development, and crop protection underscores its cross-disciplinary appeal. Furthermore, its alignment with AI-driven drug design trends—where computational models predict optimal molecular modifications—positions it as a candidate for high-throughput screening platforms.

In conclusion, 3-(Difluoromethyl)-2-iodo-5-nitropyridine-4-carboxamide (CAS No. 1807098-64-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural complexity and functional diversity make it a cornerstone for researchers aiming to address pressing challenges in healthcare and agriculture. As interest in fluorinated heterocycles grows, this compound is poised to remain a focal point in both academic and industrial research endeavors.